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Compound of Interest

Compound Name: JK184

Cat. No.: B1672961 Get Quote

This document provides procedural guidance for the proper handling and disposal of JK184, a

potent Hedgehog (Hh) pathway inhibitor. The information is intended for researchers, scientists,

and drug development professionals to ensure laboratory safety and proper chemical

management.

Chemical and Physical Properties of JK184
A summary of the key quantitative data for JK184 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₉H₁₈N₄OS [1]

Molecular Weight 350.44 g/mol [1]

Purity >99% [1]

Form Solid [1]

Solubility in DMSO 100 mM [1]

Solubility in Ethanol 25 mM [1]

Short-term Storage +4°C [1]

Long-term Storage +4°C (up to 12 months) [1]

CAS Number 315703-52-7 [1]

Proper Disposal Procedures for JK184
As a specific Safety Data Sheet (SDS) for JK184 is not readily available, the following disposal

procedures are based on general best practices for research-grade chemical compounds and

information from SDSs of other Hedgehog pathway inhibitors, such as Sonidegib.[2][3][4][5] It

is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with all federal, state, and local

regulations.

Step-by-Step Disposal Plan:
Waste Identification and Segregation:

Treat all JK184 waste, including pure compound, contaminated labware (e.g., pipette tips,

vials, gloves), and solutions, as hazardous chemical waste.

Do not mix JK184 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Containerization:
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Use a dedicated, properly labeled, and leak-proof container for all JK184 waste.

The container should be made of a material compatible with the solvents used to dissolve

JK184 (e.g., DMSO, ethanol).

The label should clearly indicate "Hazardous Waste," "JK184," and list all components of

the waste, including solvents.

Storage of Waste:

Store the waste container in a designated, secure area, away from incompatible materials.

The storage area should be well-ventilated.

Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Disposal of JK184 should be conducted by a licensed hazardous material disposal

company.[2]

The recommended method of disposal for similar compounds is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[2][5]

Important Considerations:

Unknown Hazards: The toxicological and ecological properties of JK184 have not been fully

investigated.[4] Therefore, it should be handled with the utmost caution, assuming it is a

potent and hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling JK184 and its waste.

Spill Management: In the event of a spill, follow your laboratory's established spill cleanup

procedures for potent compounds. Absorb the spill with an inert material and collect it in a

sealed container for disposal as hazardous waste.
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Hedgehog Signaling Pathway and JK184's
Mechanism of Action
JK184 is an inhibitor of the Hedgehog (Hh) signaling pathway. The diagram below illustrates

the canonical Hh signaling pathway and the point of inhibition by JK184.
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Caption: Hedgehog signaling pathway and the inhibitory action of JK184.

This diagram illustrates that in the absence of a Hedgehog (Hh) ligand, the Patched1 (PTCH1)

receptor inhibits Smoothened (SMO). This leads to the processing of GLI transcription factors

into their repressor form (GLI-R). When an Hh ligand binds to PTCH1, the inhibition of SMO is

relieved, leading to the formation of the activator form of GLI (GLI-A), which then translocates
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to the nucleus to activate target gene expression. JK184 inhibits this pathway by interfering

with microtubule assembly, which is crucial for the proper function and trafficking of GLI

proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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